Cas no 92118-27-9 (Fotemustine)

• Product Name: Fotemustine
• CAS No: 92118-27-9
• MF: C₉H₁₉ClN₃O₅P
• MW: 315.691022157669
• MDL: MFCD00866278
• CID: 61544
• PubChem ID: 104799
• Update Time: 2025-08-04

Fotemustine Chemical and Physical Properties

Names and Identifiers

• Diethyl (1-(3-(2-chloroethyl)-3-nitrosoureido)ethyl)phosphonate
• 1-(2-Chloroethyl)-3-(1-diethoxyphosphorylethyl)-1-nitrosourea
• Fotemustene
• Fotemustine
• S10036
• &nbsp
• S-10036
• Phosphonic acid, [1-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]ethyl]-, diethyl ester (9CI)
• Muphoran
• Mustophorane
• S 10036
• HSDB 7762
• Servier-10036
• Mustoforan
• Fotemustinum
• DB-057290
• HY-B0733
• diethyl (1-{[(2-chloroethyl)(nitroso)carbamoyl]amino}ethyl)phosphonate
• SMR002529685
• BCP07342
• NS00005627
• Fotemustina [Spanish]
• Diethyl-1-(3-(2-chloroethyl)-3-nitrosoureido)ethylphosphonate
• DTXSID80869091
• Muphoran (TN)
• (+-)-Diethyl (1-(3-(2-chloroethyl)-3-nitrosoureido)ethyl)phosphonate
• GQ7JL9P5I2
• CCRIS 6337
• UNII-UPB2NN83AR
• FOTEMUSTINE [INN]
• UNII-QY93P3GN94
• CHEMBL549386
• NCGC00346829-03
• FOTEMUSTINE [MART.]
• MLS006010211
• Fotemustine (INN/BAN)
• AKOS015920275
• Fotemustinum [Latin]
• NCGC00346829-01
• PHOSPHONIC ACID, P-(1-((((2-CHLOROETHYL)NITROSOAMINO)CARBONYL)AMINO)ETHYL)-, DIETHYL ESTER
• Fotemustine, >=98% (HPLC)
• QY93P3GN94
• CHEBI:131852
• Fotemustina
• D07255
• diethyl 1-(3-(2-chloroethyl)-3-nitrosoureido)ethylphosphonate
• UPB2NN83AR
• Fotemustine; Phosphonic acid, P-[1-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]ethyl]-, diethyl ester (ACI); Phosphonic acid, [1-[[[(2-chloroethyl)nitrosoamino]carbonyl]amino]ethyl]-, diethyl ester (9CI); 1-(2-Chloroethyl)-3-(1-diethoxyphosphorylethyl)-1-nitrosourea
• 92118-27-9
• FOTEMUSTINE [HSDB]
• MFCD00866278
• diethyl (1-{[N-(2-chloroethyl)-N'-oxohydrazinecarbonyl]amino}ethyl)phosphonate
• P-[1-[[[(2-Chloroethyl)nitrosoamino]carbonyl]amino]ethyl]-phosphonic acid diethyl ester
• Q1439555
• MLS006010716
• Phosphonic acid, (1-((((2-chloroethyl)nitrosoamino)carbonyl)amino)ethyl)-, diethyl ester, (+)-
• (+/-)-DIETHYL (1-(3-(2-CHLOROETHYL)-3-NITROSOUREIDO)ETHYL)PHOSPHONATE
• FOTEMUSTINE [MI]
• Phosphonic acid, (1-((((2-chloroethyl)nitrosoamino)carbonyl)amino)ethyl)-, diethyl ester
• 191219-77-9
• 191220-84-5
• DS-1395
• SR-01000944936-1
• SCHEMBL8880
• Fotemustine, (+)-
• Fotemustine, (-)-
• UNII-GQ7JL9P5I2
• SR-01000944936
• Fotemustine [INN:BAN]
• Phosphonic acid, (1-((((2-chloroethyl)nitrosoamino)carbonyl)amino)ethyl)-, diethyl ester, (-)-
• C9H19ClN3O5P
• FOTEMUSTINE [WHO-DD]

• MDL： MFCD00866278
• Inchi： 1S/C9H19ClN3O5P/c1-4-17-19(16,18-5-2)8(3)11-9(14)13(12-15)7-6-10/h8H,4-7H2,1-3H3,(H,11,14)
• InChI Key： YAKWPXVTIGTRJH-UHFFFAOYSA-N
• SMILES： O=NN(CCCl)C(NC(P(OCC)(OCC)=O)C)=O

Computed Properties

• Exact Mass: 315.07500
• Monoisotopic Mass: 315.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 97.3A^2

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.4±0.1 g/cm3
• Melting Point: 85°
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.524
• Solubility: H2O: ≥1mg/mL
• PSA: 107.11000
• LogP: 2.92120
• Vapor Pressure: 9.1X10-7 mm Hg at 25 °C (est)

Fotemustine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3336 3/PG 2
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R10; R36/37; R43
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Fotemustine

Introduction to Fotemustine (CAS No. 92118-27-9)

Fotemustine, a chemotherapeutic agent with the chemical name 1-(2-chloroethyl)-3-cyclopropyl-1-nitrosourea, is a significant compound in the field of oncology. Its unique chemical structure and mechanism of action have made it a subject of extensive research and clinical application. This introduction provides a comprehensive overview of Fotemustine, focusing on its chemical properties, pharmacological effects, recent advancements in research, and its role in modern cancer treatment.

The molecular formula of Fotemustine is C₈H₁₁ClN₃O₂, and it is classified as an alkylating agent. Alkylating agents are known for their ability to damage DNA by forming covalent bonds with nucleotide bases, leading to cross-linking and ultimately inhibiting DNA replication and transcription. This mechanism is particularly effective against rapidly dividing cells, making Fotemustine a valuable tool in the treatment of various malignancies.

The chemical stability of Fotemustine under different physiological conditions is a critical factor in its efficacy. Upon administration, Fotemustine undergoes hydrolysis in the biological environment, releasing highly reactive alkylating species that target cancer cells. This hydrolysis process is pH-dependent, which means that the drug's activity can be influenced by the intracellular environment. Recent studies have highlighted the importance of optimizing delivery systems to ensure maximal hydrolysis within tumor cells, thereby enhancing therapeutic outcomes.

Fotemustine has been primarily used in the treatment of certain hematological malignancies and solid tumors. Its most notable application is in the management of lymphomas, including diffuse large B-cell lymphoma (DLBCL) and mantle cell lymphoma (MCL). Clinical trials have demonstrated that Fotemustine can induce significant remission rates when used as part of combination chemotherapy regimens. The drug's ability to cross the blood-brain barrier has also made it a potential candidate for treating central nervous system tumors.

One of the key advantages of Fotemustine over other alkylating agents is its lower likelihood of causing myelotoxicity. Myelotoxicity refers to the suppression of bone marrow function, leading to reduced production of blood cells. While Fotemustine can still cause hematologic toxicity, studies have shown that it often results in milder and more manageable side effects compared to traditional alkylating agents like cyclophosphamide or chlorambucil. This makes Fotemustine a favorable option for patients who may be more susceptible to severe myelosuppression.

Recent research has focused on understanding the genetic and molecular factors that influence Fotemustine sensitivity in cancer cells. Studies have identified specific mutations in genes involved in DNA repair pathways that can modulate the drug's efficacy. For instance, mutations in the BRCA1 gene have been associated with increased resistance to alkylating agents, including Fotemustine. These findings highlight the importance of personalized medicine approaches, where treatment strategies are tailored based on individual genetic profiles.

The development of novel formulations and delivery systems for Fotemustine has been an area of active investigation. Nanoparticle-based delivery systems have shown promise in enhancing the drug's bioavailability and targeting specificity. By encapsulating Fotemustine within nanoparticles, researchers aim to improve its solubility and reduce systemic toxicity while increasing localized drug concentration at tumor sites. Preliminary clinical trials have reported encouraging results regarding improved efficacy and reduced side effects with these advanced formulations.

Another area of interest is the combination of Fotemustine with other therapeutic agents to overcome drug resistance and enhance overall treatment response. Preclinical studies have explored synergistic effects between Fotemustine and targeted therapies such as tyrosine kinase inhibitors (TKIs) or immunotherapy checkpoint inhibitors. These combinations have shown potential in preclinical models by mechanisms such as inhibiting DNA repair pathways or enhancing immune-mediated tumor destruction.

The future prospects for Fotemustine are promising, with ongoing research aimed at expanding its applications beyond current indications. Investigational studies are exploring its potential use in combination with immunotherapy for solid tumors and hematologic malignancies resistant to standard treatments. Additionally, efforts are underway to develop more effective and less toxic derivatives of Fotemustine that retain its antitumor activity while minimizing side effects.

In conclusion, Fotemustine (CAS No. 92118-27-9) is a well-established chemotherapeutic agent with a unique mechanism of action that makes it effective against various types of cancer. Its chemical properties, pharmacological effects, and recent advancements in research underscore its significance in modern oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, Fotemustine is poised to remain a valuable component in cancer treatment strategies for years to come.